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Compound of Interest

Compound Name: TRIS-d11

Cat. No.: B1591442 Get Quote

This guide provides essential safety and logistical information for the proper disposal of TRIS-
d11 (Tris(hydroxymethyl-d3)amino-d2-methane), a deuterated buffer commonly used in

research and drug development. Adherence to these procedures is critical for ensuring

laboratory safety and environmental compliance.

Immediate Safety and Handling: Before beginning any disposal procedures, it is crucial to

handle TRIS-d11 with appropriate personal protective equipment (PPE). TRIS-d11 can cause

skin and eye irritation.[1][2]

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, protective

goggles, and a lab coat.[3]

Ventilation: Handle solid TRIS-d11 in a well-ventilated area or a chemical fume hood to

minimize dust formation.[3][4]

Hygiene: Wash hands thoroughly after handling the compound.[3]

Key Safety and Disposal Information

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1591442?utm_src=pdf-interest
https://www.benchchem.com/product/b1591442?utm_src=pdf-body
https://www.benchchem.com/product/b1591442?utm_src=pdf-body
https://www.benchchem.com/product/b1591442?utm_src=pdf-body
https://www.benchchem.com/product/b1591442?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/486248
https://www.fishersci.com/store/msds?partNumber=AC612025000&productDescription=TRIS+BUFFER%2C+2M+SOLUTION+500ML&vendorId=VN00033901&countryCode=US&language=en
https://isotope.com/product/attachment/DLM-1814-5/SDS%20-%20DLM-1814_V.4.1_US%20-%20English%20US.pdf
https://www.benchchem.com/product/b1591442?utm_src=pdf-body
https://isotope.com/product/attachment/DLM-1814-5/SDS%20-%20DLM-1814_V.4.1_US%20-%20English%20US.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Tris_Hydroxymethyl_Methyl_Ammonium_A_Guide_for_Laboratory_Professionals.pdf
https://isotope.com/product/attachment/DLM-1814-5/SDS%20-%20DLM-1814_V.4.1_US%20-%20English%20US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Information Source

Hazard Classifications GHS07 (Warning) [1]

Hazard Statements

H315: Causes skin irritation,

H319: Causes serious eye

irritation

[1]

Primary Disposal Route
Licensed Professional Waste

Disposal Company
[3]

Solid Waste Container

Designated, sealable, and

clearly labeled for chemical

waste

[4]

Aqueous Waste Container
Labeled container, segregated

from other waste streams
[4]

Transport Regulations
Not classified as dangerous

goods for transport
[3][5]

Radioactivity The product is not radioactive [3]

Step-by-Step Disposal Procedures
The appropriate disposal method for TRIS-d11 depends on its physical state (solid or aqueous

solution) and whether it is mixed with other hazardous materials. As a general rule, TRIS-d11
should be treated as chemical waste.[4] While some institutions may permit drain disposal of

highly diluted TRIS solutions, this is not a universal practice and is often prohibited.[4]

Experimental Protocol: Disposal of Solid TRIS-d11
Waste

Collection: Carefully sweep or scoop any solid TRIS-d11 waste into a designated container.

Avoid actions that could generate dust.[3][4]

Containerization: Place the collected solid waste into a clean, dry, and sealable container

specifically designated for chemical waste.[4]
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Labeling: Clearly label the container as "TRIS-d11 Waste" and include any other relevant

hazard information.

Storage: Store the sealed container in a designated chemical waste storage area, away from

incompatible materials.

Disposal: Arrange for pickup and disposal through your institution's Environmental Health

and Safety (EHS) department or a licensed chemical waste contractor.[3]

Experimental Protocol: Disposal of Aqueous TRIS-d11
Solutions

Collection: Pour aqueous TRIS-d11 waste into a designated, sealable container.

Segregation: Do not mix TRIS-d11 solutions with other chemical waste streams, such as

halogenated solvents, unless explicitly permitted by your institution's waste management

guidelines.[4]

Labeling: Clearly label the waste container as "Aqueous TRIS-d11 Waste." If the solution

contains other hazardous components, these must also be listed on the label.[4]

Storage: Store the sealed container in a designated chemical waste storage area.

Disposal: When the container is full, arrange for disposal through your institution's EHS office

or a licensed chemical waste contractor.[3]

Disposal of Contaminated Materials
PPE and Consumables: Contaminated items such as gloves and wipes should be placed in

a sealed bag or container and disposed of as solid chemical waste.[4]

Empty Containers: Empty TRIS-d11 containers should be handled as if they still contain the

substance.[4][5] Once thoroughly decontaminated, they may be recycled according to

institutional protocols.
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Solid TRIS-d11 Waste Aqueous TRIS-d11 Solution

Solid TRIS-d11 Waste

1. Collect solid waste
(avoid dust generation)

2. Place in a designated,
sealable container

3. Label as 'TRIS-d11 Waste'

4. Store in Designated
Chemical Waste Area

Aqueous TRIS-d11 Solution

1. Pour into a designated,
sealable container

2. Segregate from other
waste streams

3. Label as 'Aqueous
TRIS-d11 Waste'

5. Arrange for Professional Disposal
(EHS or Licensed Contractor)
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Caption: TRIS-d11 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. isotope.com [isotope.com]
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To cite this document: BenchChem. [Safe Disposal of TRIS-d11: A Procedural Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591442#tris-d11-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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